N-1,3-benzothiazol-2-yl-1-butyl-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-butyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H19N3O2S/c1-2-3-8-19-10-11(9-14(19)20)15(21)18-16-17-12-6-4-5-7-13(12)22-16/h4-7,11H,2-3,8-10H2,1H3,(H,17,18,21)
• InChI Key: AQDSKFMRLXNSLB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CC(CC1=O)C(=O)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol

Description

N-1,3-benzothiazol-2-yl-1-butyl-5-oxopyrrolidine-3-carboxamide, commonly known as BZP, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. BZP is a member of the pyrrolidine class of compounds and is structurally similar to amphetamines. BZP has been synthesized and studied for its potential use in treating various neurological disorders.

Mechanism of Action

BZP acts as a dopamine and norepinephrine reuptake inhibitor, meaning it increases the levels of these neurotransmitters in the brain. BZP also acts as a monoamine oxidase inhibitor, which can increase the levels of dopamine and norepinephrine by preventing their breakdown. These mechanisms of action are similar to those of amphetamines and other stimulants.
Biochemical and Physiological Effects:
BZP has been shown to have a variety of biochemical and physiological effects. BZP increases dopamine and norepinephrine release in the brain, which can improve cognitive function and motor control. BZP also reduces oxidative stress and inflammation in the brain, which can have neuroprotective effects. However, BZP can also have negative effects on the cardiovascular system, including increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

BZP has several advantages for lab experiments, including its ability to increase dopamine and norepinephrine release in the brain, which can improve cognitive function and motor control. BZP has also been shown to reduce oxidative stress and inflammation in the brain, which can have neuroprotective effects. However, BZP can also have negative effects on the cardiovascular system, which can limit its use in certain experiments. Additionally, the synthesis of BZP is a complex process that requires expertise in organic chemistry.

Future Directions

There are several future directions for BZP research. One potential direction is the development of BZP derivatives that have improved therapeutic properties and reduced cardiovascular effects. Another potential direction is the study of BZP in combination with other drugs to enhance its therapeutic effects. Additionally, the use of BZP as a neuroprotective agent in the treatment of neurodegenerative diseases is an area of active research. Further studies are needed to fully understand the potential therapeutic applications of BZP.
Conclusion:
In conclusion, BZP is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. BZP has been synthesized and studied for its potential use in treating various neurological disorders, including Parkinson's disease, Alzheimer's disease, and ADHD. BZP acts as a dopamine and norepinephrine reuptake inhibitor and a monoamine oxidase inhibitor, which can increase the levels of these neurotransmitters in the brain. BZP has several advantages for lab experiments, including its ability to improve cognitive function and motor control and its neuroprotective effects. However, BZP can also have negative effects on the cardiovascular system, which can limit its use in certain experiments. Further studies are needed to fully understand the potential therapeutic applications of BZP.

Scientific Research Applications

BZP has been studied for its potential use in treating various neurological disorders, including Parkinson's disease, Alzheimer's disease, and attention deficit hyperactivity disorder (ADHD). BZP has been shown to increase dopamine and norepinephrine release in the brain, which can improve cognitive function and motor control. BZP has also been studied for its potential use as a neuroprotective agent, as it has been shown to reduce oxidative stress and inflammation in the brain.